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Compound of Interest

Compound Name: Tert-butyl carbonate

Cat. No.: B8311939 Get Quote

An In-depth Examination for Researchers and Drug Development Professionals

Di-tert-butyl dicarbonate, commonly known as Boc anhydride or (Boc)₂O, is an indispensable

reagent in organic synthesis, particularly for the protection of amine functionalities. Its

widespread use in peptide synthesis, pharmaceutical research, and broader organic chemistry

stems from its ability to introduce the tert-butoxycarbonyl (Boc) protecting group.[1][2] This

guide provides a detailed overview of the physical properties of di-tert-butyl dicarbonate,

supported by experimental protocols and workflow visualizations, to assist researchers and

scientists in its effective and safe application.

Core Physical and Chemical Properties
Di-tert-butyl dicarbonate is an acyclic carboxylic anhydride that can exist as a colorless solid or

oil at room temperature.[1][3] It is characterized by a low melting point and is soluble in most

organic solvents while being insoluble in water.[1][4]

Table 1: Quantitative Physical Properties of Di-tert-butyl Dicarbonate
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Property Value Source(s)

Molecular Formula C₁₀H₁₈O₅ [1][5]

Molar Mass 218.25 g/mol [4][5]

Appearance Colorless solid or oil [1][4]

Melting Point
22-24 °C (72-75 °F; 295-297

K)
[1][4]

Boiling Point 56-57 °C at 0.5 mmHg [1][5]

Density 0.95 g/cm³ at 25 °C [1][6]

Vapor Pressure 0.7 mmHg at 25 °C [3][7]

Refractive Index n20/D 1.409 [5][6]

Flash Point 37 °C (99 °F) [8][9]

Water Solubility Insoluble [1][4]

Solubility in Organic Solvents

Soluble in most organic

solvents, including decalin,

toluene, carbon tetrachloride,

tetrahydrofuran, dioxane,

alcohols, acetone, acetonitrile,

and dimethylformamide.[8][9]

[10]

Experimental Protocols
The determination of the physical properties of di-tert-butyl dicarbonate follows standard

laboratory procedures. Below are generalized methodologies for key experiments.

1. Determination of Melting Point:

Apparatus: Capillary melting point apparatus.

Procedure:
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A small, dry sample of di-tert-butyl dicarbonate is packed into a capillary tube to a height of

2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a rate of 1-2 °C per minute near the expected melting point.

The temperature range from the appearance of the first liquid droplet to the complete

melting of the solid is recorded as the melting point. Given its low melting point, a cooled

stage may be necessary for accurate determination.

2. Determination of Boiling Point under Reduced Pressure:

Apparatus: Short-path distillation apparatus, vacuum pump, manometer.

Procedure:

A sample of di-tert-butyl dicarbonate is placed in the distillation flask with a boiling chip or

magnetic stirrer.

The apparatus is assembled and connected to a vacuum pump.

The pressure is reduced to the desired level (e.g., 0.5 mmHg) and monitored with a

manometer.

The flask is gently heated until the liquid boils and the condensate is observed on the

condenser.

The temperature at which the liquid and vapor are in equilibrium is recorded as the boiling

point at that pressure.

3. Measurement of Density:

Apparatus: Pycnometer or a calibrated volumetric flask and an analytical balance.

Procedure:

The mass of the clean, dry pycnometer is accurately determined.
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The pycnometer is filled with di-tert-butyl dicarbonate at a specific temperature (e.g., 25

°C), ensuring no air bubbles are present.

The mass of the pycnometer filled with the sample is determined.

The volume of the pycnometer is determined by repeating the process with a reference

liquid of known density (e.g., deionized water).

The density is calculated by dividing the mass of the sample by the volume of the

pycnometer.

Application in Experimental Workflows: Amine
Protection
A primary application of di-tert-butyl dicarbonate is the introduction of the Boc protecting group

onto an amine.[11] This is a fundamental step in peptide synthesis and the synthesis of

complex organic molecules. The Boc group protects the amine from participating in subsequent

reactions and can be readily removed under acidic conditions.[4]

Reactants

Reaction Conditions

Process

Products & Byproducts

Amine (R-NH2)

Reaction Mixture

Di-tert-butyl dicarbonate
((Boc)2O)

Solvent
(e.g., Dichloromethane, THF)

Base (Optional)
(e.g., Triethylamine, DMAP)

Boc-Protected Amine
(R-NH-Boc)

Byproducts
(t-BuOH, CO2)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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